ethyl 4-(3,5-dichlorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

• IUPAC Name: ethyl 4-(3,5-dichlorophenoxy)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxylate
• InChI: InChI=1S/C17H15Cl2N3O3/c1-4-24-17(23)13-8-20-16-14(9(2)21-22(16)3)15(13)25-12-6-10(18)5-11(19)7-12/h5-8H,4H2,1-3H3
• InChI Key: UQDOPEKUDWZNMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=C1OC3=CC(=CC(=C3)Cl)Cl)C(=NN2C)C
• Molecular Formula: C17H15Cl2N3O3
• DSSTOX Substance ID: DTXSID80381046
• Molecular Weight: 380.2 g/mol
• Solubility: 0.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 174842-36-5

Description

Ethyl 4-(3,5-dichlorophenoxy)-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C17H15Cl2N3O3 and its molecular weight is 380.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 0.4 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pyrazolo[3,4-b]pyridine Kinase Inhibitors

Pyrazolo[3,4-b]pyridine has been identified as a versatile scaffold for the design of kinase inhibitors, which are crucial in pharmaceutical research for their role in regulating cellular processes. Its ability to interact with kinases in multiple binding modes makes it a valuable component in the development of treatments for various diseases. Patents and peer-reviewed articles emphasize its potential in inhibitor activity, physical properties, and synthetic flexibility, suggesting its relevance in drug discovery and development (Wenglowsky, 2013).

Advanced Material Applications

Research on xylan derivatives has highlighted the chemical modification of biopolymers for creating new materials with specific properties. These materials, such as xylan esters, show potential in drug delivery applications due to their ability to form nanoparticles. This area of study indicates the broader application potential of chemically modified heterocyclic compounds in developing new materials for biomedical applications (Petzold-Welcke et al., 2014).

Environmental Considerations

The synthesis and transformation of heterocyclic compounds also consider their environmental impact and applications in sustainability. For instance, the review on chlorophenols in Municipal Solid Waste Incineration addresses the environmental implications of using such compounds, highlighting their role as precursors of dioxins and the need for effective treatment methods to mitigate their impact (Peng et al., 2016).

Thermoelectric Performance

In the context of materials science, research on the effective treatment methods of poly(3,4-ethylenedioxythiophene) (PEDOT:PSS) to enhance its thermoelectric performance underscores the relevance of heterocyclic compounds in developing organic thermoelectric materials. These findings contribute to the broader exploration of conducting polymers for energy conversion applications (Zhu et al., 2017).

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and activity. Additionally, the compound’s action can be influenced by biological factors such as the physiological state of the target cells and the presence of other biomolecules .